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Compound of Interest

Compound Name: N-Benzyl-4-nitroaniline

Cat. No.: B1293809 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for N-Benzyl-4-nitroaniline, including operational and disposal

procedures to foster a secure laboratory environment.

Physicochemical and Hazard Data
A summary of key quantitative data for N-Benzyl-4-nitroaniline is presented below for easy

reference. This information is critical for risk assessment and the implementation of appropriate

safety measures.

Property Value Source

Molecular Formula C₁₃H₁₂N₂O₂ [1][2]

Molecular Weight 228.25 g/mol [2]

CAS Number 14309-92-3 [1][2]

Melting Point 146 - 149 °C (295 - 300 °F)

Boiling Point 260 °C (500 °F) at 133 hPa

GHS Hazard Statements
H302, H312, H315, H318,

H332, H335, H373, H412
[1][2]
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GHS Hazard Statement Key:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][2]

H318: Causes serious eye damage.[1][2]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1][2]

H373: May cause damage to organs through prolonged or repeated exposure.

H412: Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) and Handling
To minimize exposure and ensure personal safety when handling N-Benzyl-4-nitroaniline, the

following personal protective equipment should be utilized:

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Hand Protection: Use impervious gloves (e.g., nitrile rubber).[1]

Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

consider additional protective clothing.[1]

Respiratory Protection: If dusts are generated, a NIOSH/MSHA-approved respirator is

required.

Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Avoid generating dust.[1]
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Do not eat, drink, or smoke in the laboratory area.[1][4]

Wash hands thoroughly after handling.[4]

Keep containers tightly closed when not in use.[1]

Emergency Procedures
In the event of an accidental exposure or spill, immediate action is crucial.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][4]

[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][4][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][5]

Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed, labeled container for disposal.[1] For major spills, evacuate the area and

contact emergency services.[1] Prevent the spillage from entering drains or waterways.[1]

Proper Disposal Protocol
The disposal of N-Benzyl-4-nitroaniline must be conducted in accordance with local, regional,

and national regulations. It is classified as a hazardous waste.

Step-by-Step Disposal Procedure:

Waste Collection:
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Collect waste N-Benzyl-4-nitroaniline and any contaminated materials (e.g., gloves, filter

paper) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[5]

The storage area should be secure and accessible only to authorized personnel.

Professional Disposal:

The primary method of disposal is through a licensed chemical destruction facility. This

may involve controlled incineration with flue gas scrubbing.[4]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal by a certified hazardous waste contractor.

Do not discharge N-Benzyl-4-nitroaniline into sewers or the environment.[4]

Contaminated Packaging:

Containers that held N-Benzyl-4-nitroaniline should be triple-rinsed with a suitable solvent.

The rinsate should be collected and treated as hazardous waste.

After proper decontamination, the packaging can be offered for recycling or reconditioning.

Alternatively, it can be punctured to prevent reuse and disposed of according to regulations.

[4]

Below is a diagram illustrating the logical workflow for the proper disposal of N-Benzyl-4-
nitroaniline.
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Figure 1: N-Benzyl-4-nitroaniline Disposal Workflow

Waste Generation
(N-Benzyl-4-nitroaniline & Contaminated Materials)

Segregate and Collect in
Designated, Labeled, Sealed Container

Triple-Rinse Empty Containers

Store in Cool, Dry, Ventilated, Secure Area

Contact Environmental Health & Safety (EHS) Office

Arrange for Professional Disposal
(Licensed Hazardous Waste Contractor)

Transport to Licensed Facility

Final Disposal
(e.g., Controlled Incineration)

Collect Rinsate as Hazardous Waste Dispose of/Recycle Decontaminated Container

Click to download full resolution via product page

Caption: Disposal workflow for N-Benzyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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